Cas no 55152-73-3 ( )

• Product Name: &nbsp
• CAS No: 55152-73-3
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 943437
• PubChem ID: 313305
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethylamino(ethylimino)methanesulfinic acid
• AC1L7N6M
• NSC226981
• NSC-226981
• 55152-73-3
• DTXSID90310423
• SCHEMBL5863046
•  

• Inchi： 1S/C5H12N2O2S/c1-3-6-5(7-4-2)10(8)9/h3-4H2,1-2H3,(H,6,7)(H,8,9)
• InChI Key： PZFBHAHXPMMAQT-UHFFFAOYSA-N
• SMILES： S(/C(=N\CC)/NCC)(=O)O

Computed Properties

• Exact Mass: 164.06206
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 61.69
• LogP: 1.45010